Cas no 62323-63-1 (Ethanone, 2-hydroxy-1-phenyl-2-(2-thienyl)-)

Ethanone, 2-hydroxy-1-phenyl-2-(2-thienyl)- structure
62323-63-1 structure
Product Name:Ethanone, 2-hydroxy-1-phenyl-2-(2-thienyl)-
CAS No:62323-63-1
MF:C12H10O2S
MW:218.271602153778
CID:449294
PubChem ID:12266241
Update Time:2025-04-19

Ethanone, 2-hydroxy-1-phenyl-2-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-hydroxy-1-phenyl-2-(2-thienyl)-
    • 2-hydroxy-1-phenyl-2-thiophen-2-ylethanone
    • 62323-63-1
    • DTXSID80483135
    • SCHEMBL5838764
    • Inchi: 1S/C12H10O2S/c13-11(9-5-2-1-3-6-9)12(14)10-7-4-8-15-10/h1-8,12,14H
    • InChI Key: CQSVGZCLBFAFLO-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C(C1C=CC=CC=1)=O)O

Computed Properties

  • Exact Mass: 218.0402
  • Monoisotopic Mass: 218.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 37.3
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